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Compound of Interest

Compound Name: Ethyl(diiodo)germane

CAS No.: 14275-40-2

Cat. No.: B577214

Get Quote

Synonyms: Ethyl-diiodo-germane, Ethylgermanium diiodide hydride Chemical Formula:

| Structure:

Executive Summary & Chemical Identity
Ethyldiiodogermane is a bifunctional organometallic intermediate characterized by the

presence of both a reactive germanium-hydrogen (

) bond and two labile germanium-iodine (

) bonds. Unlike the more common ethyltriiodogermane (

) or diethyldiiodogermane (

), this mono-ethyl, mono-hydrido species offers a unique orthogonal reactivity profile:

Hydridic Reactivity: The

bond allows for hydrogermylation (addition to alkenes/alkynes) under radical or catalytic
conditions.
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Halidic Reactivity: The

bonds are highly susceptible to nucleophilic substitution (hydrolysis, ammonolysis, or
alkylation).

This compound is primarily utilized as a precursor in Chemical Vapor Deposition (CVD) for

germanium-doped thin films and as a "linker" molecule in the synthesis of complex

organogermanium therapeutics.

Chemical Properties Table
Property Value / Description Note

CAS Number 14275-40-2 Verified Identifier

Molecular Weight 352.52 g/mol Based on

Physical State High-density Liquid Colorless to pale yellow (fresh)

Boiling Point ~180–200°C (Predicted)
Extrapolated from

data

Solubility

Soluble in hydrocarbons,

,
Reacts with protic solvents

Stability
Moisture Sensitive, Light

Sensitive

Decomposes to germoxanes

and

Synthesis Protocol: Controlled Iodination
The synthesis of Ethyldiiodogermane is non-trivial due to the tendency of iodine to fully

substitute hydrogen atoms on the germanium center. The following protocol, adapted from the

classic organometallic methodologies of the Toulouse school (Mazerolles et al.), utilizes

stoichiometric control to preserve the single

bond.

Mechanistic Pathway
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The reaction proceeds via the electrophilic attack of iodine on the

bond of ethylgermane (

).

Critical Control Point: Excess iodine or elevated temperatures will lead to the formation of

Ethyltriiodogermane (

), destroying the desired hydride functionality.

Step-by-Step Experimental Workflow
Reagents:

Precursor: Ethylgermane (

) [Synthesized via

reduction of

].

Reagent: Iodine (

), resublimed.

Solvent: 1-Iodobutane or neat (solvent-free is preferred to avoid side reactions).

Protocol:

Setup: Equip a three-neck flask with a dry ice/acetone condenser, a pressure-equalizing

dropping funnel, and an inert gas (Ar/N2) inlet. The system must be rigorously dried.

Charging: Condense Ethylgermane (

, BP ~9°C) into the flask cooled to -78°C.

Addition: Dissolve stoichiometric Iodine (2.0 equivalents) in a minimal amount of dry solvent

(or add solid
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slowly if neat). Add dropwise to the cold ethylgermane.

Observation: The violet color of iodine should disappear rapidly as it reacts.

Evolution: Hydrogen iodide (

) gas will evolve. Caution:

is corrosive. Vent through a scrubber containing dilute NaOH.

Warming: Once addition is complete, allow the mixture to slowly warm to 0°C over 2 hours.

Do not heat to reflux yet.

Purification: Fractionally distill the product under reduced pressure.

Note: The first fraction will be unreacted mono-iodide (

). The second fraction is the target

. The residue is

.[1]

Visualization: Synthesis Workflow
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Figure 1: Step-wise synthesis pathway from trichloride precursor to ethyldiiodogermane,

highlighting the critical iodine addition step.

Reactivity & Applications
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Ethyldiiodogermane acts as a "linchpin" molecule. Its reactivity is defined by the hard/soft acid-

base theory (HSAB): the Ge center is soft, the Iodine is a good leaving group, and the Hydride

is capable of radical mechanisms.

A. Hydrolysis & Germoxane Formation
Upon exposure to water, the

bonds hydrolyze rapidly, while the

bond is relatively stable under neutral conditions.

This results in Ethylhydridogermoxane polymers, which are precursors to conductive
germanium-based sol-gels.

B. Hydrogermylation (C-Ge Bond Formation)
The most valuable application is the attachment of the ethyl-iodo-germyl group to unsaturated

organic backbones.

Catalyst: Chloroplatinic acid (Speier's catalyst) or AIBN (radical initiator).

Utility: This reaction creates a new C-Ge bond while retaining the two Iodine atoms, which

can then be further functionalized (e.g., converted to alkoxy or alkyl groups).

C. Reduction & Coupling
Reaction with alkali metals (Na/K) leads to Wurtz-type coupling, generating polygermanes or

cyclic germanes, which are of high interest in photoconductive materials.

Visualization: Reactivity Network
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Figure 2: The divergent reactivity profile of Ethyldiiodogermane, illustrating its utility as a

scaffold for complex organometallics.

Safety & Handling Protocols
Working with Ethyldiiodogermane requires strict adherence to organometallic safety standards.

Corrosivity: The compound hydrolyzes to release Hydrogen Iodide (HI), which is severely

corrosive to respiratory tissues and eyes. All manipulations must be performed in a fume

hood or glovebox.

Incompatibility: Avoid contact with strong oxidizers and protic solvents (water, alcohols)

unless hydrolysis is the intended reaction.

Storage: Store in amber glass (iodine-sensitive) under an inert atmosphere (Argon) at 2–

8°C.

Spill Management: Neutralize spills with sodium bicarbonate (

) or sodium thiosulfate (

) to quench iodine/HI, then absorb with vermiculite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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To cite this document: BenchChem. [Technical Monograph: Ethyldiiodogermane (CAS
14275-40-2)]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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